N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C24H21ClN2O5/c1-13-5-8-18-19(9-13)32-24(27-18)16-12-15(6-7-17(16)25)26-23(28)14-10-20(29-2)22(31-4)21(11-14)30-3/h5-12H,1-4H3,(H,26,28)
• InChI Key: CDNJZPCLPSUPSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(O2)C3=C(C=CC(=C3)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC)Cl
• Molecular Formula: C24H21ClN2O5
• Molecular Weight: 452.9 g/mol

Description

N-[4-chloro-3-(6-methyl-1,3-benzoxazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as Cmpd-1 and is a member of the benzamide family of compounds.

Mechanism of Action

The mechanism of action of Cmpd-1 is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been found to modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
Cmpd-1 has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, modulate the immune system, and reduce inflammation. It has also been found to have anti-cancer, anti-microbial, and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

The advantages of using Cmpd-1 in lab experiments include its potential as a therapeutic agent for a variety of diseases, its anti-cancer and anti-microbial properties, and its ability to modulate the immune system. However, the limitations of using Cmpd-1 in lab experiments include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on Cmpd-1. These include further studies on its mechanism of action, potential therapeutic applications for a variety of diseases, and optimization of its synthesis process. Additionally, research on the potential side effects and toxicity of Cmpd-1 is necessary to fully understand its safety and efficacy as a therapeutic agent.
In conclusion, Cmpd-1 is a chemical compound that has shown promising results in scientific research as a potential therapeutic agent for a variety of diseases. Its anti-cancer, anti-microbial, and anti-inflammatory properties make it a potential candidate for the treatment of infectious diseases and cancer. Further research is necessary to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of Cmpd-1 involves a multi-step process that includes the reaction of 6-methyl-2-aminobenzoxazole with 4-chloro-3-nitrophenylamine to form an intermediate compound. This intermediate is then reacted with 3,4,5-trimethoxybenzoyl chloride to produce the final product, Cmpd-1. The synthesis of Cmpd-1 has been optimized to produce high yields and purity.

Scientific Research Applications

Cmpd-1 has shown promising results in scientific research as a potential therapeutic agent for a variety of diseases. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. Studies have shown that Cmpd-1 inhibits the growth of cancer cells and has potential as a chemotherapeutic agent. It has also been found to have antibacterial and antifungal properties, making it a potential candidate for the treatment of infectious diseases.